molecular formula C8H6N4 B8714820 3-(4-Pyridinyl)-1,2,4-triazine CAS No. 172475-95-5

3-(4-Pyridinyl)-1,2,4-triazine

Cat. No. B8714820
CAS RN: 172475-95-5
M. Wt: 158.16 g/mol
InChI Key: QJLXDLLJGRZMQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Pyridinyl)-1,2,4-triazine is a useful research compound. Its molecular formula is C8H6N4 and its molecular weight is 158.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Pyridinyl)-1,2,4-triazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Pyridinyl)-1,2,4-triazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

172475-95-5

Molecular Formula

C8H6N4

Molecular Weight

158.16 g/mol

IUPAC Name

3-pyridin-4-yl-1,2,4-triazine

InChI

InChI=1S/C8H6N4/c1-3-9-4-2-7(1)8-10-5-6-11-12-8/h1-6H

InChI Key

QJLXDLLJGRZMQA-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1C2=NC=CN=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 2000-ml four-necked flask were charged 200 ml of water, 200.0 g (1.92 mole) of 4-cyanopyridine and 192.0 g (3.84 mole) of hydrazine monohydrate. The mixture was reacted for 4 hours under stirring at 50° C. After confirmation of the disappearance of the raw material by HPLC analysis, 400 ml of toluene was added and excessive hydrazine monohydrate was distilled off. This operation was conducted again. To the residue were successively added 800 ml of water and 278.4 g (1.92 mole) of a 40% aqueous glyoxal solution. The mixture was reacted for 2 hours at an external temperature of 100° C. After completion of the reaction, the reaction mixture was cooled to 5° C., whereby 222.4 g (yield: 85.2%) of the target compound was obtained as pale yellow crystals.
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
200 g
Type
reactant
Reaction Step One
Quantity
192 g
Type
reactant
Reaction Step One
[Compound]
Name
raw material
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Two
Yield
85.2%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.